Cas no 915409-63-1 ((5-chloro-2,4-difluorophenyl)methanol)

• Product Name: (5-chloro-2,4-difluorophenyl)methanol
• CAS No: 915409-63-1
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• MDL: MFCD22200072
• CID: 2101605
• PubChem ID: 58836631
• Update Time: 2025-05-20

(5-chloro-2,4-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2,4-difluorophenyl)methanol
• 5-Chloro-2,4-difluorobenzyl alcohol
• E92167
• (5-chloro-2,4-difluoro-phenyl)methanol
• SCHEMBL14573871
• JS-5280
• (5-Chloro-2,4-difluoro-phenyl)-methanol
• EN300-6777352
• Z1486007837
• Benzenemethanol, 5-chloro-2,4-difluoro-
• CS-0194651
• 915409-63-1
• MFCD22200072
• AKOS024200808

• MDL： MFCD22200072
• Inchi： 1S/C7H5ClF2O/c8-5-1-4(3-11)6(9)2-7(5)10/h1-2,11H,3H2
• InChI Key： LIPDDCOSCMRSFZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(CO)=C1)F)F

Computed Properties

• Exact Mass: 177.9996988g/mol
• Monoisotopic Mass: 177.9996988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (5-chloro-2,4-difluorophenyl)methanol

(5-chloro-2,4-difluorophenyl)methanol (CAS No. 915409-63-1): An Overview and Recent Developments

(5-chloro-2,4-difluorophenyl)methanol (CAS No. 915409-63-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 5-chloro-2,4-difluorophenyl substituent, exhibits a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of (5-chloro-2,4-difluorophenyl)methanol consists of a benzene ring substituted with a chlorine atom at the 5-position and fluorine atoms at the 2- and 4-positions, with a hydroxymethyl group attached to the benzene ring. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various synthetic transformations.

Recent studies have highlighted the potential applications of (5-chloro-2,4-difluorophenyl)methanol in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The researchers synthesized a series of (5-chloro-2,4-difluorophenyl)methanol-based compounds and evaluated their efficacy in in vitro and in vivo models. The results showed that these derivatives effectively inhibited key inflammatory mediators such as COX-2 and TNF-α, suggesting their potential as therapeutic agents for inflammatory diseases.

In another study published in the European Journal of Medicinal Chemistry (2023), researchers explored the use of (5-chloro-2,4-difluorophenyl)methanol as a building block for the synthesis of novel antiviral agents. The team developed a series of derivatives that exhibited significant antiviral activity against several strains of influenza virus. The compounds were found to inhibit viral replication by targeting key viral enzymes, making them promising candidates for further development as antiviral drugs.

The synthetic accessibility of (5-chloro-2,4-difluorophenyl)methanol is another factor contributing to its widespread use in pharmaceutical research. Several efficient synthetic routes have been reported for the preparation of this compound. One notable method involves the reaction of 5-chloro-2,4-difluorobenzaldehyde with sodium borohydride to yield the desired alcohol. This method is characterized by high yields and mild reaction conditions, making it suitable for large-scale production.

Beyond its applications in drug discovery, (5-chloro-2,4-difluorophenyl)methanol has also found utility in other areas of chemistry. For example, it has been used as a ligand in coordination chemistry to form stable complexes with various metal ions. These complexes exhibit interesting electronic and magnetic properties, making them useful in materials science and catalysis.

In conclusion, (5-chloro-2,4-difluorophenyl)methanol (CAS No. 915409-63-1) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an essential intermediate in the development of novel drugs and materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.